Cas no 502925-10-2 (1H-Pyrrole-3-carbonitrile, 2,5-dimethyl-1-(4-methylphenyl)-)

• Product Name: 1H-Pyrrole-3-carbonitrile, 2,5-dimethyl-1-(4-methylphenyl)-
• CAS No: 502925-10-2
• MF: C₁₄H₁₄N₂
• MW: 210.274363040924
• CID: 365336
• PubChem ID: 12022365
• Update Time: 2025-04-19

1H-Pyrrole-3-carbonitrile, 2,5-dimethyl-1-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carbonitrile, 2,5-dimethyl-1-(4-methylphenyl)-
• 2,5-dimethyl-1-(4-methylphenyl)pyrrole-3-carbonitrile
• 502925-10-2
• MFCD11936530
• AKOS001854600
• 2,5-Dimethyl-1-(4-methylphenyl)-1H-pyrrole-3-carbonitrile
• DTXSID00475956
• CCG-139855

• Inchi： 1S/C14H14N2/c1-10-4-6-14(7-5-10)16-11(2)8-13(9-15)12(16)3/h4-8H,1-3H3
• InChI Key： KTMCITKYQIDTIN-UHFFFAOYSA-N
• SMILES： N1(C2C=CC(C)=CC=2)C(C)=CC(C#N)=C1C

Computed Properties

• Exact Mass: 210.11582
• Monoisotopic Mass: 210.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• PSA: 28.72